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Compound of Interest

adenosine 5'-(trihydrogen

Compound Name:

diphosphate), monosodium salt
CAS No.: 1172-42-5
Cat. No.: B073521

Get Quote

Abstract & Scope

Adenosine 5'-diphosphate (ADP) is a critical reagent in platelet aggregation assays, kinase
activity studies, and metabolic profiling. However, the commercial "monosodium” salt form (

) presents unique challenges: it dissolves to form an acidic solution that accelerates
autohydrolysis, leading to degradation into AMP and Adenosine. This guide details a protocol to
prepare a stable, neutral-pH 100 mM stock solution, incorporating UV-based quality control to
validate concentration and purity.

Physicochemical Profile

Understanding the molecule is the first step to accurate preparation. The monosodium salt
retains two acidic protons, resulting in a low pH upon dissolution.
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Specification

Notes

Compound Name

Adenosine 5'-(trihydrogen
diphosphate), monosodium

salt

Often abbreviated as ADP-Na
or ADP Monosodium.[1][2]

CAS Number

1184-16-3 (Monosodium)

Verify specific CAS on vendor
vial (e.g., 58-64-0 for free

acid).

Molecular Formula

Anhydrous MW

449.2 g/mol . Always check
hydration.

Solubility

Water (>50 mg/mL)

Highly soluble; solution is

acidic.

Stability pH

6.8-7.4

Rapid hydrolysis occurs at pH
< 4.0 and pH > 10.0.

Extinction Coeff.

At pH 7.[3]0. Used for
concentration verification.

Critical Considerations (The "Why" Behind the

Protocol)

The pH Stability Trap

ADP monosodium salt yields a solution with pH

3.0-3.5 due to the remaining phosphate protons.

e Risk: At this acidic pH, the phosphoanhydride bond is susceptible to acid-catalyzed

hydrolysis.

e Solution: The stock must be neutralized to pH 6.8—7.2 immediately upon dissolution using

NaOH.

Hydration Variability
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ADP salts are hygroscopic and often supplied as hydrates (

).

e Risk: Using the anhydrous molecular weight (MW) for calculations can lead to concentration
errors of 5-15%.

» Solution: Always use the specific MW printed on the vial label or Certificate of Analysis (CoA)
for the batch in hand.

Contamination Control

ADP is a substrate for ubiquitous nucleotidases (e.g., CD39) found on skin and bacteria.

e Solution: Use DEPC-treated or nuclease-free water and handle with gloves in a laminar flow
hood if the downstream application is sensitive (e.g., cell culture).

Protocol: Preparation of 10 mL of 100 mM ADP
Stock
Reagents & Equipment[4][5][6][7]1[8][9]

o Adenosine 5'-diphosphate, monosodium salt (Store at -20°C).[1][4]

Ultrapure Water (Type 1, 18.2 MQ-cm).

1.0 M NaOH (Sterile filtered).

pH Meter (Micro-probe recommended).

0.22 um Syringe Filter (PES or PVDF).

UV-Vis Spectrophotometer (Quartz cuvette).

Workflow Diagram
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Start: Retrieve ADP

from -20°C

Weigh ADP
(Calculate Mass based on Batch MW)

'

Dissolve in 80% Final Vol
(Ultrapure Water)

;

Measure pH
(Expect pH ~3.0 - 3.5)

Critical Step

AdjustpHto 7.0 - 7.2

(Dropwise 1M NaOH)

Adjust to Final Volume
(10 mL)

'

Sterile Filtration
(0.22 pm)

QC: UV Quantitation
(A259nm)

Aliquot & Store
(-20°C)

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a stable, neutral-pH ADP stock solution.
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Step-by-Step Procedure

o Calculate Mass Requirement:

[5]

o Example: For 10 mL of 200 mM solution using a batch with MW 449.2 g/mol :
» Weighing:
o Equilibrate the ADP vial to room temperature (prevent condensation).
o Weigh the calculated amount into a sterile 15 mL conical tube.
 Dissolution (Initial):
o Add ultrapure water to 80% of the final volume (e.g., 8 mL for a 10 mL prep).
o Vortex gently until completely dissolved. The solution will be clear and colorless.[3]

e pH Adjustment (CRITICAL):

[e]

Place a micro-pH probe into the solution.

o

Observation: The pH will likely be acidic (3.0-4.0).

[¢]

Add 1.0 M NaOH dropwise while stirring.

[¢]

Target: Adjust pH to 6.8 — 7.2.

[e]

Note: Avoid overshooting pH > 8.0, as alkaline conditions also promote instability.
e Final Volume Adjustment:

o Transfer the solution to a volumetric flask or use a precision pipette to bring the total
volume to exactly 10 mL with ultrapure water.

o Sterilization:
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o Filter the solution through a 0.22 um PES (Polyethersulfone) syringe filter into a sterile
tube. This removes bacteria and particulate matter.

Quality Control: The Self-Validating Step

Do not assume the concentration is correct based on weight alone, as hygroscopic water
weight can skew results.

Method: UV Spectrophotometry

Dilution: Prepare a 1:5000 dilution (e.g., 2 pL stock + 9.998 mL buffer/water).

Blank: Use the same buffer/water used for dilution.

Measurement: Read Absorbance at 259 nm (

).

Calculation:

o Where
(at pH 7.0).[3]
o Acceptance Criteria: Calculated concentration should be within £5% of target (95-105

mM).

Storage & Stability Logic

ADP degrades via hydrolysis of the terminal phosphate. This process is temperature and pH-
dependent.

Hydrolysis
ADP Acid/Heat AMP
(Active) (Inactive)

Dephosphorylation Adenosine
(Inhibitor)

Click to download full resolution via product page
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Caption: Degradation pathway of ADP.[1][2][3] Adenosine accumulation can actively inhibit
platelet receptors, confounding results.

e Storage: Aliquot into single-use volumes (e.g., 100 uL) to avoid freeze-thaw cycles.
o Temperature: Store at -20°C (Stable for >1 year).

o Working Solution: Keep on ice. Discard unused thawed portions after 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Preparation of High-Stability
Adenosine 5'-Diphosphate (ADP) Monosodium Stock Solution]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b073521/docs#application-note-
preparation-of-high-stability-adenosine-5-diphosphate-adp-monosodium-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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